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Cat. No.: B129664

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrapropylstannane, also known as tetra-n-propyltin, is an organotin compound with the
chemical formula (CHsCH2CH3z)aSn.[1] It is a colorless, oily liquid that is characterized by its
reactivity and significant toxicity.[1] This technical guide provides a comprehensive overview of
the physical and chemical properties of tetrapropylstannane, detailed experimental protocols
for its synthesis, and a summary of its key reactions and applications. The information is
intended to serve as a valuable resource for researchers, scientists, and professionals in drug
development and related fields who may work with or encounter this compound.

Physical and Chemical Properties

Tetrapropylstannane exhibits a range of physical and chemical properties that are crucial for
its handling, application, and safety considerations. These properties are summarized in the

tables below.

Physical Properties of Tetrapropylstannane
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Property Value Reference
Molecular Formula C12H28Sn [2]
Molecular Weight 291.06 g/mol [2]
Appearance Colorless oily liquid [1]
Density 1.107 g/cm3 at 20°C [2]
Melting Point -109°C [2]
Boiling Point 222°C [2]
Refractive Index 1.4745 [2]

Insoluble in water. Slightly
Solubility soluble in chloroform, ethyl [1][2]
acetate, and methanol.

Data on the equilibrium vapor
pressures of various

Vapor Pressure tetraorganostannanes are [3]
available, which can provide

an estimation.

Chemical Properties of Tetrapropylstannane
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Property Description Reference

Reacts readily with strong
oxidizing agents. Can undergo
o hydrolysis under certain
Reactivity B [1]
conditions but does not react
with water under neutral

conditions.

Stabilit Stable under normal
abili
Y conditions.

Toxic if swallowed, in contact

with skin, and may be fatal if
inhaled. May cause an allergic

o skin reaction and allergy or
Toxicity ) [4]

asthma symptoms or breathing
difficulties if inhaled. It is very

toxic to aquatic life with long-

lasting effects.

Experimental Protocols

The primary method for the synthesis of tetrapropylstannane is through a Grignard reaction.
The following is a representative protocol adapted from general Grignard synthesis procedures.

Synthesis of Tetrapropylstannane via Grignard Reaction

Principle: Tin(IV) chloride is reacted with an excess of propylmagnesium bromide, a Grignard
reagent, to form tetrapropylstannane and magnesium bromide.

Materials:
e Tin(IV) chloride (SnCla)
e 1-Bromopropane (CHsCH2CH:zBr)

e Magnesium turnings
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e Anhydrous diethyl ether
e Anhydrous hexane
 Distilled water

o Standard laboratory glassware (three-necked round-bottom flask, dropping funnel, reflux
condenser, etc.)

 Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:
e Preparation of Grignard Reagent:

o All glassware must be thoroughly dried to prevent the reaction of the Grignard reagent
with water.

o In a three-necked flask equipped with a dropping funnel, reflux condenser, and a nitrogen
inlet, place magnesium turnings.

o A solution of 1-bromopropane in anhydrous diethyl ether is prepared and placed in the
dropping funnel.

o A small amount of the 1-bromopropane solution is added to the magnesium turnings to
initiate the reaction, which is indicated by the solution turning cloudy and the ether
beginning to reflux.

o The remainder of the 1-bromopropane solution is added dropwise at a rate that maintains
a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-
60 minutes to ensure complete reaction.

e Reaction with Tin(IV) Chloride:
o A solution of tin(IV) chloride in anhydrous hexane is prepared.

o The Grignard reagent solution is cooled in an ice bath.
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o The tin(IV) chloride solution is added dropwise to the stirred Grignard reagent under an
inert atmosphere. The reaction is exothermic and the addition rate should be controlled to
maintain a moderate temperature.

o After the addition is complete, the reaction mixture is stirred at room temperature for
several hours.

e Work-up and Purification:

o The reaction mixture is carefully quenched by the slow addition of distilled water, followed
by a dilute acid (e.g., HCl or H2S0Oa4) to dissolve the magnesium salts.

o The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

o The combined organic extracts are washed with water and brine, and then dried over an
anhydrous drying agent (e.g., MgSOa or Naz2S0a).

o The solvent is removed by rotary evaporation.

o The crude tetrapropylstannane is purified by vacuum distillation.

Key Reactions and Applications

Tetrapropylstannane serves as a versatile intermediate in organotin chemistry and has
applications in materials science.

o Precursor for Organotin Halides: It is a key starting material for the synthesis of various
organotin halides, such as dipropyltin dichloride, which have applications as stabilizers for
PVC and as catalysts.[1]

o Catalysis: Like other organotin compounds, it can be employed as a catalyst in certain
organic reactions.

e Chemical Vapor Deposition (CVD): Organometallic compounds, including organotins, can be
used as precursors in CVD to deposit thin films of metal or metal oxides.[5] In a typical CVD
process, the volatilized precursor is passed over a heated substrate, where it thermally
decomposes to form a thin film.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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